Cas no 1001123-84-7 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid)
(2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-chloro-3-fluorophenyl)propanoicacid
- EN300-3396797
- WJPDYAGKWUKNAA-LLVKDONJSA-N
- F80704
- 1001123-84-7
- SCHEMBL2265571
- (R)-2-(tert-butoxycarbonylamino)-3-(4-chloro-3-fluorophenyl)propanoic acid
- (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid
- (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-chloro-3-fluorophenyl)propanoic acid
- N-Boc-4-chloro-3-fluoro-D-phenylalanine
- D-Phenylalanine, 4-chloro-N-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-
- (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid
-
- MDL: MFCD24470591
- Inchi: 1S/C14H17ClFNO4/c1-14(2,3)21-13(20)17-11(12(18)19)7-8-4-5-9(15)10(16)6-8/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
- InChI Key: WJPDYAGKWUKNAA-LLVKDONJSA-N
- SMILES: ClC1C=CC(=CC=1F)C[C@H](C(=O)O)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 317.0830139g/mol
- Monoisotopic Mass: 317.0830139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Boiling Point: 452.1±45.0 °C(Predicted)
- pka: 3.75±0.10(Predicted)
(2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3396797-0.05g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 0.05g |
$504.0 | 2025-03-18 | |
| Enamine | EN300-3396797-0.1g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 0.1g |
$528.0 | 2025-03-18 | |
| Enamine | EN300-3396797-0.25g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 0.25g |
$551.0 | 2025-03-18 | |
| Enamine | EN300-3396797-0.5g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 0.5g |
$575.0 | 2025-03-18 | |
| Enamine | EN300-3396797-1.0g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 1.0g |
$600.0 | 2025-03-18 | |
| Enamine | EN300-3396797-2.5g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 2.5g |
$1174.0 | 2025-03-18 | |
| Enamine | EN300-3396797-5.0g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 5.0g |
$1737.0 | 2025-03-18 | |
| Enamine | EN300-3396797-10.0g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 95.0% | 10.0g |
$2577.0 | 2025-03-18 | |
| Enamine | EN300-3396797-1g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 1g |
$600.0 | 2023-09-03 | ||
| Enamine | EN300-3396797-5g |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(4-chloro-3-fluorophenyl)propanoic acid |
1001123-84-7 | 5g |
$1737.0 | 2023-09-03 |
(2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid
Comprehensive Overview of (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid (CAS No. 1001123-84-7)
The compound (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid (CAS No. 1001123-84-7) is a chiral amino acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 4-chloro-3-fluorophenyl moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide synthesis and drug discovery, particularly in the context of enzyme inhibitors and receptor modulators.
In recent years, the demand for chiral building blocks like (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound is often explored in the design of small-molecule therapeutics, especially for targeting protein-protein interactions and signal transduction pathways. Its Boc-protected amine functionality ensures stability during synthetic transformations, while the chloro-fluorophenyl group enhances lipophilicity, a critical factor in drug bioavailability.
One of the most searched questions related to this compound is: "What are the synthetic routes for (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid?" The answer lies in multi-step organic reactions, often starting from L-amino acids or their derivatives. Key steps include Boc protection, aryl halide incorporation, and stereoselective reduction. Researchers also inquire about its solubility and stability under various conditions, which are essential for formulation studies.
The 4-chloro-3-fluorophenyl group in this compound aligns with current trends in fluorinated pharmaceuticals, a hot topic in drug development due to fluorine's ability to modulate metabolic stability and binding affinity. Fluorine incorporation is a recurring theme in FDA-approved drugs, making this compound a subject of interest for patent analysis and intellectual property discussions. Additionally, its chiral purity is crucial for regulatory compliance in pharmaceutical manufacturing.
From an SEO perspective, keywords like "Boc-protected amino acid synthesis", "chiral phenylalanine derivatives", and "fluoro-chloro aromatic compounds" are highly relevant. These terms reflect user intent in academic and industrial research. The compound's CAS No. 1001123-84-7 is often used in chemical databases and material safety data sheets (MSDS), underscoring its importance in laboratory safety and inventory management.
In conclusion, (2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid represents a versatile tool in modern chemistry. Its applications span from peptide engineering to drug candidate optimization, addressing key challenges in bioavailability and target selectivity. As the pharmaceutical industry continues to prioritize precision medicine and green chemistry, compounds like this will remain at the forefront of innovation.
1001123-84-7 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(4-chloro-3-fluorophenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)